![molecular formula C16H12N4O4 B2854607 2-nitro-N-[(4-oxo-3H-phthalazin-1-yl)methyl]benzamide CAS No. 896353-34-7](/img/structure/B2854607.png)
2-nitro-N-[(4-oxo-3H-phthalazin-1-yl)methyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, including the formation of the phthalazinone ring, the introduction of the nitro group, and the coupling of the benzamide group. The exact synthetic route would depend on the starting materials and the specific conditions required for each reaction .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the phthalazinone ring, the nitro group, and the benzamide group. These functional groups would likely confer specific physical and chemical properties to the molecule .Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by the functional groups present. For example, the nitro group is electron-withdrawing, which could make the molecule more susceptible to nucleophilic attack. The phthalazinone ring and the benzamide group could also participate in various chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be determined by its molecular structure. For example, the presence of the nitro group could increase the compound’s polarity, affecting its solubility in different solvents .Scientific Research Applications
Synthesis and Characterization
Researchers have synthesized a range of compounds similar to "2-nitro-N-[(4-oxo-3H-phthalazin-1-yl)methyl]benzamide" to explore their chemical properties and potential applications. For instance, a study detailed the synthesis of new phthalimides compounds and their subsequent chemical modification to produce compounds with potential anticancer properties (Samir, Saeed, & Matty, 2018). Another research focused on the synthesis and reactions of novel 4-biphenyl-4-(2H)-phthalazin-1-one derivatives, investigating their expected antimicrobial activity (Abubshait, Kassab, Al-Shehri, & Abubshait, 2011).
Potential Medicinal Applications
Some studies have looked into the medicinal potential of compounds structurally related to "2-nitro-N-[(4-oxo-3H-phthalazin-1-yl)methyl]benzamide". For example, research on nitroimidazoles has investigated new derivatives for their in vitro anti-HIV activity, aiming to develop new non-nucleoside reverse transcriptase inhibitors (Al-Masoudi, Al-Soud, De Clercq, & Pannecouque, 2007). Another study synthesized benzothiazole derivatives based on a compound showing selective cytotoxicity against tumorigenic cell lines, aiming to develop potent antitumor agents (Yoshida et al., 2005).
Material Science Applications
In the realm of materials science, the chemical modification of polymers has been a subject of research to enhance their properties for various applications. A study involved the synthesis of ordered polyamides by direct polycondensation using compounds similar to "2-nitro-N-[(4-oxo-3H-phthalazin-1-yl)methyl]benzamide", aiming to achieve polymers with specific ordered structures (Ueda & Sugiyama, 1994).
Structural Analysis
Detailed structural analysis and characterization of compounds related to "2-nitro-N-[(4-oxo-3H-phthalazin-1-yl)methyl]benzamide" have been conducted to understand their molecular configurations and potential interactions. For example, the crystal structure of a closely related compound, 2-Nitro-N-(4-nitrophenyl)benzamide, was determined using single-crystal X-ray diffraction, providing insights into its molecular geometry and intermolecular interactions (Saeed, Hussain, & Flörke, 2008).
Mechanism of Action
Target of Action
The primary target of 2-nitro-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzamide is the poly (ADP-ribose) polymerase (PARP) . PARP is a family of proteins involved in a number of cellular processes involving mainly DNA repair and programmed cell death.
Mode of Action
The compound interacts with its target, PARP, by inhibiting its activity . This inhibition prevents PARP from repairing DNA damage in cancer cells, leading to the accumulation of DNA damage and ultimately causing cell death .
Biochemical Pathways
The inhibition of PARP affects the DNA repair pathway, specifically the base excision repair (BER) pathway These double-strand breaks are highly toxic to cells and can lead to cell death .
Result of Action
The result of the action of 2-nitro-N-((4-oxo-3,4-dihydrophthalazin-1-yl)methyl)benzamide is the induction of cell death in cancer cells . By inhibiting PARP and preventing the repair of DNA damage, the compound causes the accumulation of DNA damage in cancer cells, leading to cell death .
properties
IUPAC Name |
2-nitro-N-[(4-oxo-3H-phthalazin-1-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N4O4/c21-15(12-7-3-4-8-14(12)20(23)24)17-9-13-10-5-1-2-6-11(10)16(22)19-18-13/h1-8H,9H2,(H,17,21)(H,19,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWLSOOABCCZCOU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NNC2=O)CNC(=O)C3=CC=CC=C3[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-nitro-N-[(4-oxo-3H-phthalazin-1-yl)methyl]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.